Cas no 40932-71-6 (4-Bromo-N-(4-nitrophenyl)benzenamine)

• Product Name: 4-Bromo-N-(4-nitrophenyl)benzenamine
• CAS No: 40932-71-6
• MF: C₁₂H₉BrN₂O₂
• MW: 293.116061925888
• CID: 55325
• PubChem ID: 4771874
• Update Time: 2025-04-18

4-Bromo-N-(4-nitrophenyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-4'-nitrodiphenylamine
• 4-Bromo-N-(4-nitrophenyl)benzenamine
• Benzenamine, 4-bromo-N-(4- nitrophenyl)-
• N-(4-bromophenyl)-4-nitroaniline
• (4-bromo-phenyl)-(4-nitro-phenyl)-amine
• (4-Brom-phenyl)-(4-nitro-phenyl)-amin
• 4-Brom-4'-nitro-diphenylamin
• 4-Nitro-4'-bromdiphenylamin
• 40932-71-6
• DTXSID00406407
• AKOS000286073

• Inchi： 1S/C12H9BrN2O2/c13-9-1-3-10(4-2-9)14-11-5-7-12(8-6-11)15(16)17/h1-8,14H
• InChI Key： GWRSKJBGTCRACZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.98500
• Monoisotopic Mass: 291.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.597
• Melting Point: 162-163 ºC
• PSA: 57.85000
• LogP: 4.69710